Cas no 1805205-89-3 (5-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetonitrile)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetonitrile
• CAS No: 1805205-89-3
• MF: C₉H₆ClF₃N₂
• MW: 234.605551242828
• CID: 4887071
• Update Time: 2025-05-23

5-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetonitrile

• Inchi： 1S/C9H6ClF3N2/c10-4-5-3-6(11)8(9(12)13)15-7(5)1-2-14/h3,9H,1,4H2
• InChI Key： GLSPUOSHDVLIIJ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)F)N=C1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetonitrile

5-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetonitrile: A Comprehensive Overview

The compound 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetonitrile, identified by the CAS number 1805205-89-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its pyridine ring structure, which serves as the central framework, with substituents at positions 2, 3, 5, and 6. The presence of chlorine, fluorine, and cyano groups introduces unique electronic and steric properties, making it a valuable compound in synthetic chemistry and material science.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetonitrile involves a series of carefully designed reactions that highlight the importance of regioselectivity and stereocontrol in organic synthesis. Recent advancements in catalytic methods and the use of transition metal catalysts have enabled more efficient pathways for constructing such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in assembling the chloromethyl and difluoromethyl substituents onto the pyridine ring.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The pyridine ring is known for its aromatic stability and ability to coordinate with metal ions, making it a suitable candidate for designing metal-organic frameworks (MOFs) and coordination polymers. Recent studies have demonstrated that incorporating fluorinated groups into such frameworks can enhance their thermal stability and gas adsorption capabilities.

In the pharmaceutical industry, 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetonitrile has shown potential as a lead compound for drug discovery. The presence of electron-withdrawing groups like chlorine and fluorine can modulate the electronic properties of the molecule, which is crucial for optimizing pharmacokinetic profiles. Additionally, the acetonitrile group at position 6 introduces a nitrile functionality that can participate in hydrogen bonding interactions, further enhancing bioavailability.

Recent research has also explored the use of this compound in agrochemicals. The chloromethyl group imparts biocidal properties, making it effective against various pests and pathogens. Moreover, the difluoromethyl group contributes to environmental persistence while maintaining efficacy against target organisms.

From an environmental standpoint, understanding the fate and transport of 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetonitrile in natural systems is critical for assessing its ecological impact. Studies have shown that this compound undergoes degradation under UV light or through microbial action, producing less complex byproducts that are less hazardous to ecosystems.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetonitrile (CAS No: 1805205-89-3) represents a versatile molecule with diverse applications across multiple fields. Its unique structural features make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.